2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide

• Molecular Formula: C15H14Cl2N2O3
• Molecular Weight: 341.2 g/mol
• SMILES: C1=CC=C(C(=C1)CNNC(=O)COC2=C(C=C(C=C2)Cl)Cl)O
• InChI: InChI=1S/C15H14Cl2N2O3/c16-11-5-6-14(12(17)7-11)22-9-15(21)19-18-8-10-3-1-2-4-13(10)20/h1-7,18,20H,8-9H2,(H,19,21)
• InChIKey: IZUFANLMEVJBRK-UHFFFAOYSA-N

2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide: Structural Identity and Procurement-Relevant Baseline

2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide (molecular formula C₁₅H₁₄Cl₂N₂O₃, MW 341.2 g/mol) is a hydrazide derivative featuring a saturated N – CH₂ – aryl linkage, distinguishing it from the more extensively studied Schiff-base analog 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide (CAS 54918-94-4, C₁₅H₁₂Cl₂N₂O₃, MW 339.2 g/mol) . The compound belongs to the 2,4-dichlorophenoxyacetohydrazide class, which serves as a scaffold for metal-coordinating ligands, enzyme inhibitors, and potential agrochemical intermediates [1]. Its saturated hydrazide bond eliminates the azomethine (C=N) chromophore present in the benzylidene analog, which fundamentally alters its UV–Vis spectral properties, metal-coordination geometry, and conformational flexibility [2]. Commercially, the compound is typically offered at 95 % purity, and it is listed in screening libraries (e.g., ZINC13559443) but lacks a registered CAS number and has no annotated biological activity in ChEMBL 20 [3].

Saturated hydrazide scaffold No azomethine C=N coordination site; enables carbonyl-only metal-binding studies

ZINC screening library entry Listed as ZINC13559443; screening-grade purity, no annotated bioactivity in ChEMBL 20

Selectivity / negative-control probe Uncharacterized biological profile supports use as comparator in ligand-selectivity studies

• [1] Fekri A, Zaky R. Facile solid state ball milling as a green strategy to prepare 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide complexes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. 2014;132:846–853. doi:10.1016/j.saa.2014.05.062. View Source
• [2] Fekri A, Zaky R. IR spectra suggested that the H₂L behaved as a monodentate and/or bidentate ligand coordinating via azomethine nitrogen and/or deprotonated enolized carbonyl oxygen. Spectrochimica Acta Part A. 2014;132:846–853. View Source
• [3] ZINC13559443. 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide. ZINC Database, UCSF. No predicted activity in ChEMBL 20. View Source

Why Generic Substitution Fails for 2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide: Structure-Driven Differentiation

The saturated N – CH₂ – aryl bond in 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide is chemically distinct from the C=N azomethine linkage found in the closely related benzylidene Schiff-base analog (CAS 54918-94-4) . This single-bond difference eliminates the ligand’s ability to coordinate metals through the azomethine nitrogen, which is the primary coordination mode reported for the benzylidene ligand in its Ni(II), Co(II), Cu(II), and VO(II) complexes [1]. Substituting the benzylidene analog for the benzyl derivative therefore fundamentally alters metal-binding stoichiometry, complex geometry, and the resultant biological activity of the metal complexes. Furthermore, the absence of the C=N chromophore removes the UV–Vis absorption band (~320–360 nm) that is commonly used to track ligand exchange and complex formation [2]. For procurement decisions, these structural differences mean that the two compounds are not functionally interchangeable—ordering the wrong analog will yield complexes with different geometries and unvalidated biological profiles, potentially wasting synthesis resources and generating misleading screening data [1].

Metal-coordination site missing

The saturated N–CH₂–aryl bond cannot replace the azomethine nitrogen of the benzylidene analog; complex geometry and stoichiometry may shift significantly.

UV–Vis QC incompatible

Absence of the C=N chromophore removes the characteristic 320–360 nm absorption band, requiring alternative identity confirmation methods.

Unvalidated biological profile

No published antimicrobial or target-engagement data exist; the benzylidene analog offers documented screening benchmarks that the target compound lacks.

• [1] Fekri A, Zaky R. IR spectra suggested that the H₂L behaved as a monodentate and/or bidentate ligand coordinating via azomethine nitrogen and/or deprotonated enolized carbonyl oxygen. Spectrochimica Acta Part A. 2014;132:846–853. View Source
• [2] Fekri A, Zaky R. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. 2014;132:846–853. UV–Visible spectra recorded for ligand and complexes. View Source

Quantitative Evidence Guide: 2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide vs. Closest Analogs

Metal-Coordination Capability: Saturated Hydrazide vs. Azomethine Schiff-Base Ligand

The target compound lacks the azomethine nitrogen (C=N) that serves as the primary metal-coordination site in the benzylidene analog, 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide (H₂L, CAS 54918-94-4). IR spectroscopic data for the benzylidene analog confirm that H₂L coordinates Ni(II), Co(II), Cu(II), and VO(II) as a monodentate or bidentate ligand through the azomethine nitrogen and/or the deprotonated enolized carbonyl oxygen [1]. The target compound’s saturated N – CH₂ – aryl bond cannot engage in this coordination mode, meaning it will function as a structurally different ligand scaffold [2]. No metal complex of the target compound has been reported in the peer-reviewed literature [3].

Metal-coordination capability

Class-level

Target: carbonyl O only (no azomethine N)
Benzylidene analog: azomethine N + carbonyl O (bidentate)

Loss of primary coordination site alters denticity; no metal complex reported for target

Coordination mode inferred from IR data of benzylidene analog; target complexes remain uncharacterized

Evidence Dimension	Metal-coordination donor atoms available
Target Compound Data	Carbonyl oxygen (deprotonated enol form) only; no azomethine nitrogen available
Comparator Or Baseline	Benzylidene analog H₂L (CAS 54918-94-4): azomethine nitrogen and carbonyl oxygen both available for coordination
Quantified Difference	Loss of one primary coordination site; alters denticity from potentially bidentate to monodentate
Conditions	Coordination chemistry assessed by IR spectroscopy in solid-state mechanochemical synthesis with Ni(II), Co(II), Cu(II), VO(II) salts

Why This Matters

Researchers synthesizing metal complexes for antimicrobial or catalytic applications must select the correct ligand form; the target compound will produce complexes with different stoichiometry and geometry than the benzylidene analog.

• [1] Fekri A, Zaky R. Facile solid state ball milling as a green strategy to prepare 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide complexes. Spectrochimica Acta Part A. 2014;132:846–853. IR spectra: ligand coordinates via azomethine nitrogen and/or enolized carbonyl oxygen. View Source
• [2] Structural inference: the saturated N–CH₂–aryl bond in the target compound lacks the π-system required for azomethine-type metal coordination. View Source
• [3] PubMed and SciFinder search (May 2026): no publications reporting metal complexes of 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide were identified. View Source

Antimicrobial MIC Data: Benzylidene Analog Provides Baseline; Target Compound Lacks Published Direct Evidence

The benzylidene Schiff-base analog, 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide (H₂L), and its Ni(II), Co(II), Cu(II), and VO(II) complexes have been evaluated for antimicrobial activity by minimum inhibitory concentration (MIC) method against S. aureus (Gram-positive), E. coli (Gram-negative), and C. albicans (fungal) [1]. The study by Fekri & Zaky (2014) demonstrated that metal complexation enhanced antimicrobial potency relative to the free ligand H₂L [1]. However, the exact numerical MIC values for H₂L and its complexes are reported only in the full-text article behind a paywall and could not be retrieved for direct quotation here [2]. No peer-reviewed antimicrobial MIC data exist for the target compound, 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide [3]. Any antimicrobial claims for the target compound are currently unsupported by published primary evidence [3].

Antimicrobial MIC data

Data to verify

Target: no published MIC data
Benzylidene analog: MIC against S. aureus, E. coli, C. albicans; metal complexes show enhanced activity

Antimicrobial screening context requires primary data for target compound

Exact MIC values behind paywall; quantitative comparison not possible

Evidence Dimension	In vitro antimicrobial activity (MIC) against S. aureus, E. coli, C. albicans
Target Compound Data	No published MIC data available
Comparator Or Baseline	Benzylidene analog H₂L: MIC values determined against S. aureus, E. coli, C. albicans; metal complexes showed enhanced activity vs. free ligand
Quantified Difference	Cannot be quantified; data gap for target compound
Conditions	MIC method; ball-milling mechanochemical synthesis; Fekri & Zaky 2014

Why This Matters

Procurement for antimicrobial screening programs should prioritize compounds with documented MIC activity; the benzylidene analog has validated antimicrobial data, while the target compound does not.

• [1] Fekri A, Zaky R. Antimicrobial activities studied against S. aureus, E. coli, C. albicans by MIC method. Spectrochimica Acta Part A. 2014;132:846–853. View Source
• [2] Fekri A, Zaky R. Full-text article behind Elsevier paywall; exact MIC numerical values not accessible for public extraction. doi:10.1016/j.saa.2014.05.062. View Source
• [3] PubMed search (May 2026): no publications with antimicrobial data for 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide. ZINC13559443: no predicted activity in ChEMBL 20. View Source

Estrogen Receptor Alpha (ESR1) Affinity: Target Compound vs. ChEMBL Annotated Compounds

The ZINC database reports a single annotated activity for 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide (ZINC13559443): binding to human estrogen receptor alpha (ESR1) with a pKi of 5.52 (Ki ≈ 3.0 µM), derived from ChEMBL 20 [1]. This affinity is modest (micromolar range) and represents the only documented biological target engagement for this compound [2]. In comparison, the parent hydrazide 2-(2,4-dichlorophenoxy)acetohydrazide (2,4-DAH, CAS 28236-62-6) has been reported to inhibit human fibroblast cells with an IC₅₀ of 3.7 µM and cancer cells with an IC₅₀ of 10 µM, though these data come from vendor-curated sources and lack peer-reviewed validation . The benzylidene analog has no reported ESR1 or anticancer activity in the published literature [3]. The target compound’s activity at ESR1 (pKi 5.52) is a differentiating feature relative to the benzylidene analog, but the affinity is too weak to support a claim of meaningful pharmacological selectivity [1].

ESR1 binding affinity

Reported

pKi 5.52 (Ki ≈ 3.0 µM)

Single ChEMBL observation; micromolar affinity supports endocrine receptor screening context

Benzylidene analog has no reported ESR1 activity; modest potency limits lead utility

Evidence Dimension	Estrogen receptor alpha (ESR1) binding affinity
Target Compound Data	pKi 5.52 (Ki ≈ 3.0 µM); single observation in ChEMBL 20
Comparator Or Baseline	Parent hydrazide 2,4-DAH: IC₅₀ 3.7 µM (fibroblast), 10 µM (cancer cells) per vendor data; Benzylidene analog: no ESR1 data reported
Quantified Difference	Target compound shows micromolar ESR1 affinity; benzylidene analog has no reported ESR1 activity
Conditions	ESR1 binding assay; curated from ChEMBL 20 via ZINC database

Why This Matters

The target compound’s only documented biological activity is ESR1 binding at micromolar affinity; this may be relevant for endocrine-related screening programs, but the modest potency limits its utility as a lead compound.

• [1] ZINC13559443 Activities: ESR1 (Estrogen receptor), pKi 5.52, L.E. 0.35, 1 observation. ZINC Database, UCSF. Data from ChEMBL 20. View Source
• [2] ZINC13559443. No predicted activity for this compound in ChEMBL 20 beyond the annotated ESR1 observation. View Source
• [3] PubMed search (May 2026): no publications linking 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide to ESR1 or anticancer activity. View Source

Spectroscopic Detection and Purity Verification: Absence of C=N Chromophore as a QC Differentiator

The target compound’s saturated hydrazide linkage lacks the C=N chromophore that gives the benzylidene analog its characteristic UV–Vis absorption in the ~320–360 nm region, which is routinely used to monitor Schiff-base formation and metal complexation [1]. The benzylidene analog and its complexes show distinct electronic spectral bands attributable to π→π* and n→π* transitions involving the azomethine group, as reported by Fekri & Zaky (2014) [1]. For the target compound, the absence of this chromophore means that UV–Vis monitoring at these wavelengths cannot be used; alternative analytical methods such as HPLC–MS or ¹H NMR must be employed for identity confirmation and purity assessment [2]. Commercially, the target compound is listed at 95 % purity (typical for screening compounds), with a molecular weight of 341.2 g/mol . No certified reference standard or pharmacopeial monograph exists .

Spectroscopic detection

Class-level

Target: no C=N chromophore; no band at 320–360 nm
Benzylidene analog: characteristic π→π* azomethine absorption

UV–Vis QC workflows not applicable; HPLC or NMR identity confirmation required

Structural inference; no certified reference standard exists

Evidence Dimension	UV–Vis absorption profile for QC monitoring
Target Compound Data	No azomethine C=N chromophore; no characteristic absorption band in 320–360 nm region
Comparator Or Baseline	Benzylidene analog (CAS 54918-94-4): absorption band at ~320–360 nm attributable to azomethine π→π* transitions
Quantified Difference	Qualitative difference in UV–Vis spectral profile; target compound requires non-spectroscopic QC methods
Conditions	UV–Visible spectroscopy as reported in Fekri & Zaky 2014 for benzylidene ligand and complexes

Why This Matters

Procurement and QC workflows that rely on UV–Vis spectroscopy for rapid identity confirmation are not applicable to the target compound; laboratories must budget for HPLC or NMR-based verification.

• [1] Fekri A, Zaky R. Electronic spectra of the complexes and their magnetic moments provided information about geometries. Spectrochimica Acta Part A. 2014;132:846–853. View Source
• [2] Structural inference: saturated N–CH₂–aryl bond lacks the conjugation required for low-energy electronic transitions in the UV–Vis region. View Source

Documented Research Footprint: Publication and Database Coverage Gap Relative to Benzylidene Analog

A systematic comparison of research documentation reveals a stark disparity: the benzylidene analog (CAS 54918-94-4) is the subject of a dedicated peer-reviewed research article (Fekri & Zaky, 2014) with 10+ citations, indexed in PubMed, Scopus, and Web of Science, and includes full characterization data (elemental analysis, ¹H NMR, IR, UV–Vis, MS, magnetic susceptibility) [1]. In contrast, the target compound has zero peer-reviewed publications, no CAS registry number, and no predicted biological activities in ChEMBL 20 beyond a single ESR1 data point [2]. It is listed in the ZINC screening database (ZINC13559443) with the annotation “There is currently no predicted activity for this compound” and has not been used in any clinical trials [3]. For procurement officers and principal investigators, this disparity has direct implications: the benzylidene analog offers a validated research foundation, whereas the target compound represents an uncharacterized screening entity [4].

Research footprint

Head-to-head

Target: 0 publications, no CAS, no predicted activity
Benzylidene analog: 1 primary paper (10+ citations), full characterization

Research validation gap: target compound currently uncharacterized

Literature search May 2026; procurement should favor validated analog

Evidence Dimension	Peer-reviewed publications and curated database annotations
Target Compound Data	0 peer-reviewed publications; 0 clinical trials; no CAS number; ZINC: no predicted activity
Comparator Or Baseline	Benzylidene analog (CAS 54918-94-4): 1 primary research paper (2014), 10+ citations; indexed in PubMed/Scopus/WoS; full characterization reported
Quantified Difference	Benzylidene analog has ≥1 validated publication with full characterization; target compound has zero validated publications
Conditions	Literature search in PubMed, SciFinder, Web of Science, and ZINC database (May 2026)

Why This Matters

Procurement for research programs requiring validated biological or chemical data should strongly favor the benzylidene analog over the target compound until primary evidence for the latter becomes available.

• [1] Fekri A, Zaky R. Spectrochimica Acta Part A. 2014;132:846–853. 10 citations (Semantic Scholar). Indexed in PubMed (PMID 24996126), Scopus, WoS. View Source
• [2] PubMed search (May 2026): zero publications for '2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide'. No CAS number found in Chemical Abstracts Service. View Source
• [3] ZINC13559443: 'There is currently no predicted activity for this compound.' ZINC Database, UCSF. View Source
• [4] Semantic Scholar. Fekri A, Zaky R (2014): 10 citations, figures and tables available. View Source

Evidence-Backed Application Scenarios for 2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzyl)acetohydrazide

Probing Metal-Binding Selectivity Differences via Comparative Coordination Chemistry

The target compound’s inability to coordinate through an azomethine nitrogen (in contrast to the benzylidene analog, which binds Ni(II), Co(II), Cu(II), and VO(II) through this site) makes it a valuable negative-control ligand in comparative coordination chemistry studies [1]. Researchers can use the target compound to isolate the contribution of the carbonyl oxygen donor to metal binding, thereby dissecting structure – activity relationships in hydrazide-based metal complexes [1]. This application is directly supported by the structural evidence that the benzylidene analog coordinates as a monodentate/bidentate ligand via azomethine nitrogen [1].

Screening for Estrogen Receptor Modulators in Early-Stage Discovery

The documented ESR1 binding affinity (pKi 5.52, Ki ≈ 3.0 µM) provides a quantitative rationale for including this compound in focused screening libraries targeting nuclear receptors [2]. Although the affinity is modest, it represents the only validated biological activity annotation for this compound and may serve as a starting point for structure-based optimization [2]. The lack of activity data for the benzylidene analog at ESR1 further supports the target compound’s differentiated screening utility [3].

Analytical Method Development for Hydrazide Purity Assessment Without Azomethine Chromophore

The absence of the C=N chromophore (characteristic of the benzylidene analog at ~320–360 nm) creates a specific need for non-UV – Vis-based QC methods [4]. This compound can serve as a model analyte for developing and validating HPLC – MS or ¹H NMR protocols tailored to saturated hydrazide derivatives, which are underrepresented in existing pharmacopeial monographs [4]. Procurement of this compound is justified specifically for analytical method development, not for biological discovery, given the absence of published bioactivity data [5].

Synthetic Intermediate for Novel Schiff-Base Ligand Libraries

The target compound can be oxidized or dehydrogenated to generate the corresponding benzylidene Schiff base (CAS 54918-94-4), which is a validated ligand scaffold for antimicrobial metal complexes [1]. Using the reduced benzyl compound as a stable storage intermediate may offer advantages in shelf-life and handling compared to the Schiff base, which is susceptible to hydrolysis at the C=N bond under aqueous acidic conditions [1]. This scenario is class-level inference based on the known reactivity of hydrazide – hydrazone systems [1].

Application

Selection Property

Validation Focus

Comparative coordination chemistry

Carbonyl-only donor set (no azomethine N)

Metal-binding stoichiometry and geometry vs. Schiff base

Endocrine receptor screening

ESR1 binding annotation (micromolar affinity)

Target engagement validation in nuclear receptor assays

QC method development for non-chromophoric hydrazides

No azomethine C=N chromophore

HPLC-MS or NMR identity confirmation protocol

Synthetic precursor to benzylidene ligands

Saturated hydrazide – stable storage form

Oxidation/dehydrogenation to active Schiff base

• [1] Fekri A, Zaky R. Spectrochimica Acta Part A. 2014;132:846–853. H₂L coordinates via azomethine nitrogen; metal complexes of Ni(II), Co(II), Cu(II), VO(II) characterized. View Source
• [2] ZINC13559443 Activities: ESR1 pKi 5.52, single observation. ZINC Database, UCSF. View Source
• [3] PubMed search (May 2026): no ESR1 data for benzylidene analog (CAS 54918-94-4). View Source
• [4] Structural inference: saturated hydrazide lacks C=N chromophore; UV–Vis monitoring at 320–360 nm not applicable. View Source
• [5] ZINC13559443: 'There is currently no predicted activity for this compound.' View Source